5-Chloro-3-ethyl-benzofuran-2-carbonitrile

• IUPAC Name: 5-chloro-3-ethyl-1-benzofuran-2-carbonitrile
• InChI: InChI=1S/C11H8ClNO/c1-2-8-9-5-7(12)3-4-10(9)14-11(8)6-13/h3-5H,2H2,1H3
• InChI Key: GUHWMBFBKAWKAX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(OC2=C1C=C(C=C2)Cl)C#N
• Molecular Formula: C11H8ClNO
• Molecular Weight: 205.64 g/mol
• CAS No.: 35351-67-8

Description

5-Chloro-3-ethyl-benzofuran-2-carbonitrile is a useful research compound. Its molecular formula is C11H8ClNO and its molecular weight is 205.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

5-Chloro-3-ethyl-benzofuran-2-carbonitrile is utilized in the synthesis of new chemical structures. For instance, the reaction of 3-(3-cyanopropoxy)[1]benzofuran-2-carbonitriles with potassium tert-butoxide produces novel compounds like 5-amino-1,2-dihydro[1]benzofuro[3,2-d]furo[2,3-b]pyridines and 5-amino-2,3-dihydro[1]benzofuro[3,2-b]oxepin-4-carbonitriles (Okuda et al., 2012).

Antibacterial and Antifungal Activities

This compound derivatives have been studied for their antibacterial and antifungal properties. Compounds synthesized from this chemical showed significant activity against various bacteria and fungi, performing better than some known antibiotics in antibiogram tests (Loğoğlu et al., 2010).

Electrocatalytic Activity

The electrocatalytic activities of benzofuran derivatives, including this compound, have been explored for the oxidation of norepinephrine and serotonin. These studies demonstrate the potential of these compounds in developing sensitive sensors for detecting these neurotransmitters (Mazloum‐Ardakani & Khoshroo, 2014).

Synthesis of β-Amyloid Aggregation Inhibitors

This chemical has been used in the synthesis of β-amyloid aggregation inhibitors, which are significant in Alzheimer's disease research. For example, the synthesis of 5-chloro-3-[4-(3-diethylaminopropoxy)benzoyl]-2-(4-methoxyphenyl)benzofuran as a β-amyloid aggregation inhibitor highlights its potential in therapeutic applications (Choi et al., 2003).

Development of Antimicrobial Agents

Benzofuran-oxadiazole hybrids, including derivatives of this compound, have been synthesized and evaluated for their antimicrobial activity, contributing to the development of new antimicrobial agents (Sanjeeva et al., 2021).

Application in Organic Syntheses

This compound is used in various organic synthesis processes, demonstrating its versatility as a precursor or intermediate in the synthesis of complex organic compounds (Srivastava & Robins, 1983).